Cas no 2194901-11-4 (4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• CAS No: 2194901-11-4
• MF: C₂₀H₂₁N₇O₂
• MW: 391.426442861557
• CID: 5324966
• Update Time: 2025-06-09

4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
• (2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-(2-phenyltriazol-4-yl)methanone
• 4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C20H21N7O2/c28-19(17-14-22-27(24-17)16-6-2-1-3-7-16)26-8-4-5-15-13-21-20(23-18(15)26)25-9-11-29-12-10-25/h1-3,6-7,13-14H,4-5,8-12H2
• InChI Key： UXZVNRKUAAPODJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=C3C(=N2)N(C(C2C=NN(C4C=CC=CC=4)N=2)=O)CCC3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 567
• XLogP3: 2.3
• Topological Polar Surface Area: 89.3

Additional information on 4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

Introduction to Compound with CAS No. 2194901-11-4 and Product Name: 4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

The compound in question, identified by the CAS number 2194901-11-4, is a highly specialized molecule with a complex structural framework. Its product name, 4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine, underscores its intricate chemical composition and potential applications in the field of pharmaceuticals and medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound's structure, synthesis, and its relevance to contemporary research.

The molecular architecture of this compound features a pyrido[2,3-d]pyrimidine core, which is a well-known scaffold in drug discovery due to its biological activity and versatility. The presence of a 2H-1,2,3-triazole moiety attached to the pyrido[2,3-d]pyrimidine ring introduces additional functionality that can modulate the compound's interactions with biological targets. Specifically, the 4-carbonyl group on the triazole ring suggests potential for further derivatization and functionalization, making it a valuable intermediate in synthetic chemistry.

The morpholine moiety at the 4-position of the molecule adds another layer of complexity and may contribute to its solubility and bioavailability. Morpholine derivatives are frequently employed in pharmaceuticals due to their ability to enhance drug stability and improve pharmacokinetic properties. The combination of these structural elements positions this compound as a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The pyrido[2,3-d]pyrimidine scaffold is known for its role in various pharmacological pathways, including kinase inhibition and antiviral applications. By leveraging these computational tools, scientists can accelerate the discovery process and identify novel therapeutic agents.

In vitro studies have begun to explore the potential of this compound as an inhibitor of specific enzymes implicated in diseases such as cancer and inflammation. The triazole moiety has been shown to exhibit significant binding affinity to certain protein targets, suggesting that it could serve as a lead compound for developing targeted therapies. Additionally, the morpholine group may enhance the compound's ability to cross cell membranes, improving its delivery and efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated couplings, are often employed to construct the complex core structure efficiently. These methods not only streamline the synthetic pathway but also allow for greater flexibility in modifying the molecule for optimization purposes.

One of the key challenges in working with such intricate molecules is ensuring their stability under various conditions. Researchers must carefully evaluate factors such as solubility, shelf life, and compatibility with different analytical techniques. Advances in crystal engineering have provided insights into how structural modifications can enhance stability without compromising biological activity.

The broader implications of this compound extend beyond its immediate applications in drug development. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and enzyme inhibition. By understanding how this molecule interacts with biological targets at a molecular level, scientists can gain insights that may inform future drug design strategies.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into tangible therapeutic benefits. The integration of interdisciplinary approaches—combining organic chemistry expertise with computational modeling and bioinformatics—has been instrumental in advancing our understanding of complex molecules like this one.

As research continues to uncover new applications for this compound,4-[8-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine, it is likely to play an increasingly significant role in addressing unmet medical needs. Its potential as a lead compound or intermediate for further development underscores its importance in the ongoing quest for novel therapeutics.